Cas no 1174877-89-4 (1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl-)

1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl- structure
1174877-89-4 structure
Product Name:1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl-
CAS No:1174877-89-4
MF:C6H8N4
MW:136.15452003479
CID:5230889
Update Time:2025-07-19

1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl-
    • Inchi: 1S/C6H8N4/c1-5-4-10(3-2-7)9-6(5)8/h4H,3H2,1H3,(H2,8,9)
    • InChI Key: OKGBQXHFULRQFE-UHFFFAOYSA-N
    • SMILES: N1(CC#N)C=C(C)C(N)=N1

1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl- Pricemore >>

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Additional information on 1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl-

1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl- (CAS No. 1174877-89-4): An Overview and Recent Advances

1H-Pyrazole-1-acetonitrile, 3-amino-4-methyl- (CAS No. 1174877-89-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile, belongs to the class of pyrazoles and is characterized by its unique structural features and potential biological activities.

The molecular structure of 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile consists of a pyrazole ring with an acetonitrile group attached to the first carbon atom and an amino and methyl group substituting the third and fourth positions, respectively. The presence of these functional groups imparts specific chemical properties that make this compound a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile in several therapeutic areas. One notable application is its use as a scaffold for the design of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile has also been explored for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile have also been investigated to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further optimization and clinical evaluation. These findings are crucial for advancing the compound from the laboratory to clinical trials.

Moreover, the synthetic accessibility of 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile has been well-documented in the literature. Various synthetic routes have been developed to efficiently produce this compound, including methods that utilize readily available starting materials and mild reaction conditions. This ease of synthesis facilitates large-scale production and ensures a consistent supply for research and development purposes.

In conclusion, 3-Amino-4-methyl-1H-pyrazole-1-acetonitrile (CAS No. 1174877-89-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacokinetic properties and synthetic accessibility, make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional uses and optimize its potential as a therapeutic agent.

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